Cas no 347870-98-8 (Alpha-MSH (11-13)·2 HCl)

• Product Name: Alpha-MSH (11-13)·2 HCl
• CAS No: 347870-98-8
• MF: C₁₆H₃₃Cl₂N₅O₃
• MW: 414.370921850204
• CID: 302712
• PubChem ID: 90472143
• Update Time: 2025-05-24

Alpha-MSH (11-13)·2 HCl Chemical and Physical Properties

Names and Identifiers

• L-Valinamide,L-lysyl-L-prolyl-, dihydrochloride (9CI)
• α-MSH (11-13)
• Α-MSH (11-13) . 2 HCL
• α-MSH (11-13) · 2 HCl
• H-LYS-PRO-VAL-NH2 2 HCL
• (S)-1-(L-Lysyl)-N-((S)-1-amino-3-methyl-1-oxobutan-2-yl)pyrrolidine-2-carboxamide dihydrochloride
• 347870-98-8
• Alpha-msh(11-13). 2 hcl
• (2S)-N-[(2S)-1-Amino-3-methyl-1-oxobutan-2-yl]-1-[(2S)-2,6-diaminohexanoyl]pyrrolidine-2-carboxamide;dihydrochloride
• Alpha-MSH (11-13)·2 HCl

• Inchi： 1S/C16H31N5O3.2ClH/c1-10(2)13(14(19)22)20-15(23)12-7-5-9-21(12)16(24)11(18)6-3-4-8-17;;/h10-13H,3-9,17-18H2,1-2H3,(H2,19,22)(H,20,23);2*1H/t11-,12-,13-;;/m0../s1
• InChI Key： CESXAQVAHAURQV-DUXBUTLISA-N
• SMILES： Cl.Cl.O=C([C@H](CCCCN)N)N1CCC[C@H]1C(N[C@H](C(N)=O)C(C)C)=O

Computed Properties

• Exact Mass: 413.19600
• Monoisotopic Mass: 413.1960453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 455
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 144.54000
• LogP: 3.09350

Alpha-MSH (11-13)·2 HCl Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Alpha-MSH (11-13)·2 HCl

Alpha-MSH (11-13)·2 HCl: A Comprehensive Overview

Alpha-MSH (11-13)·2 HCl is a synthetic analog of the naturally occurring melanocyte-stimulating hormone (MSH), specifically derived from the sequence of alpha-melanocyte-stimulating hormone (α-MSH). With the CAS number 347870-98-8, this compound has gained significant attention in the fields of dermatology, cosmetics, and anti-aging research due to its potent effects on melanin synthesis and skin pigmentation regulation.

The molecular structure of Alpha-MSH (11-13)·2 HCl consists of a peptide chain with three amino acids: phenylalanine, glutamic acid, and histidine, which are crucial for its biological activity. The hydrochloride salt form ensures stability and solubility, making it suitable for various applications in topical formulations. Recent studies have highlighted its ability to stimulate melanin production in melanocytes, offering potential benefits for individuals with hypopigmentation disorders such as vitiligo.

One of the most notable advancements in the research of Alpha-MSH (11-13)·2 HCl is its role in skin photoprotection. Emerging evidence suggests that this compound can enhance the skin's natural defense mechanisms against UV-induced damage by modulating antioxidant pathways and reducing oxidative stress. This makes it a promising ingredient in sunscreen products and anti-photoaging treatments.

In addition to its dermatological applications, Alpha-MSH (11-13)·2 HCl has shown potential in addressing age-related skin changes. By promoting collagen synthesis and improving skin elasticity, this compound contributes to a more youthful appearance. Clinical trials have demonstrated significant improvements in skin texture and tone after prolonged use, particularly in individuals with photoaged skin.

Recent breakthroughs in peptide technology have further enhanced the bioavailability and efficacy of Alpha-MSH (11-13)·2 HCl. Formulations incorporating this compound are now being developed with advanced delivery systems to ensure optimal penetration into the dermal layers, maximizing its therapeutic benefits.

In conclusion, Alpha-MSH (11-13)·2 HCl represents a cutting-edge innovation in skincare science, offering multifaceted benefits for pigmentation regulation, photoprotection, and anti-aging. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in the future of dermatological treatments and cosmetic products.